N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C14H16N4O6S/c1-4-24-7-12-16-17-14(25-12)15-13(19)8-5-10(22-2)11(23-3)6-9(8)18(20)21/h5-6H,4,7H2,1-3H3,(H,15,17,19)
• InChI Key: MDBIKXOWYYWEEX-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN=C(S1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C14H16N4O6S
• Molecular Weight: 368.37 g/mol

Description

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide, also known as ETNB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. ETNB is a synthetic compound that belongs to the class of benzamides and contains a thiadiazole ring.

Mechanism of Action

The mechanism of action of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide involves the inhibition of various enzymes and pathways that are involved in cell growth, angiogenesis, and inflammation. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide also inhibits the activity of vascular endothelial growth factor (VEGF), a protein that promotes angiogenesis. In addition, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide induces apoptosis by activating the caspase pathway. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide also inhibits angiogenesis by reducing the expression of VEGF and inhibiting the activity of matrix metalloproteinases (MMPs), enzymes that are involved in extracellular matrix degradation. In neurology, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In immunology, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide in lab experiments is its specificity in inhibiting certain enzymes and pathways. This allows researchers to study the effects of inhibiting these specific enzymes and pathways without affecting other cellular processes. However, one of the limitations of using N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide in lab experiments is its cytotoxicity. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide. One direction is to study the potential use of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Another direction is to study the effects of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide on other cellular processes and pathways. Additionally, further research is needed to determine the optimal dosage and administration of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide for its potential use in clinical settings.

Scientific Research Applications

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been extensively studied for its potential applications in various fields such as cancer research, neurology, and immunology. In cancer research, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4,5-dimethoxy-2-nitrobenzamide has been shown to have anti-inflammatory effects and can potentially be used in the treatment of autoimmune diseases.